Cas no 1594789-39-5 (5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile
• CAS No: 1594789-39-5
• MF: C₈H₁₃N₅
• MW: 179.222320318222
• CID: 6104248
• PubChem ID: 102796000
• Update Time: 2025-10-05

5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-ethyl-3-(ethylamino)-
• 1594789-39-5
• EN300-1617893

• Inchi： 1S/C8H13N5/c1-3-11-8-6(5-9)7(10)13(4-2)12-8/h3-4,10H2,1-2H3,(H,11,12)
• InChI Key： NIGOZPCOVJOTTH-UHFFFAOYSA-N
• SMILES： N1(CC)C(N)=C(C#N)C(NCC)=N1

Computed Properties

• Exact Mass: 179.11709544g/mol
• Monoisotopic Mass: 179.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 421.1±45.0 °C(Predicted)
• pka: 2.55±0.25(Predicted)

Additional information on 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile (CAS No. 1594789-39-5)

5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile (CAS No. 1594789-39-5) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structure, featuring an amino group and a carbonitrile moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions about 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step reactions involving ethylation and amination processes, with careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed for characterization, addressing another frequently asked question regarding quality control. The growing demand for high-purity intermediates in the pharmaceutical industry has further fueled interest in this compound.

In the context of current trends, 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile aligns with the broader focus on sustainable chemistry and green synthesis. Researchers are investigating eco-friendly catalytic systems and solvent-free reactions to produce this compound, reflecting the industry's shift toward reducing environmental impact. Additionally, its potential role in cancer research and antibacterial agents has made it a subject of numerous academic studies, as evidenced by the rising number of publications and patents referencing CAS No. 1594789-39-5.

The compound's stability and solubility profile are also topics of interest, particularly for formulators working on drug delivery systems. Its moderate solubility in polar organic solvents and water makes it suitable for various formulations, while its thermal stability ensures compatibility with standard processing techniques. These properties are critical for addressing challenges in bioavailability and formulation optimization, which are frequently discussed in forums and scientific literature.

Another area where 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile shows promise is in the development of advanced materials. Its ability to act as a ligand or building block for metal-organic frameworks (MOFs) and other functional materials has opened new avenues for research. This aligns with the increasing demand for smart materials in electronics, catalysis, and sensing applications, making it a relevant topic for both academic and industrial audiences.

In summary, 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile (CAS No. 1594789-39-5) is a compound of significant scientific and industrial value. Its diverse applications, from pharmaceuticals to materials science, coupled with the ongoing research into sustainable synthesis methods, ensure its continued relevance in the chemical landscape. As interest in tailored intermediates and functional heterocycles grows, this compound is poised to remain a key player in innovation-driven fields.